Cas no 83783-83-9 (2-Butenoic acid,2-methyl-, 3-methyl-3-butenyl ester, (Z)- (9CI))

• Product name: 2-Butenoic acid,2-methyl-, 3-methyl-3-butenyl ester, (Z)- (9CI)
• CAS No: 83783-83-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 726097
• PubChem ID: 16205381

2-Butenoic acid,2-methyl-, 3-methyl-3-butenyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-, 3-methyl-3-butenyl ester, (Z)- (9CI)
• 3-methyl-3-butenyl 2-methylisocrotonate
• 3-methylbut-3-enyl 2-methylbut-2-enoate
• Butenyl angelate, 3-methyl-3-
• SCHEMBL10603946
• EINECS 280-817-9
• NS00090491
• 3-methyl-3-butenyl Angelate
• 83783-83-9
• DTXSID001241657
• 3-Methyl-3-buten-1-yl (2Z)-2-methyl-2-butenoate

• Inchi： InChI=1S/C10H16O2/c1-5-9(4)10(11)12-7-6-8(2)3/h5H,2,6-7H2,1,3-4H3/b9-5-
• InChI Key： LMPCYQLIAVCCCL-UITAMQMPSA-N
• SMILES： CC=C(C)C(=O)OCCC(=C)C

Computed Properties

• Exact Mass: 168.11503
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.907
• Boiling Point: 221.4°C at 760 mmHg
• Flash Point: 91.8°C
• Refractive Index: 1.447